6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide

• IUPAC Name: 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C16H18N2O/c1-10-8-11(2)15(12(3)9-10)18-16(19)14-7-5-6-13(4)17-14/h5-9H,1-4H3,(H,18,19)
• InChI Key: RLXNOMOACNMILT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide has anti-inflammatory and anti-cancer properties. It has been shown to reduce the production of inflammatory cytokines and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide in lab experiments include its unique properties and potential applications in various fields. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide include exploring its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide has been achieved through different methods, including the reaction of 2-acetylpyridine with 2,4,6-trimethylaniline in the presence of a catalyst. Another method involves the reaction of 2-acetylpyridine with 2,4,6-trimethylaniline in the presence of a base.

Scientific Research Applications

The scientific research on 6-methyl-N-(2,4,6-trimethylphenyl)pyridine-2-carboxamide has shown its potential applications in various fields. It has been studied for its potential use as an anti-inflammatory agent, as well as its potential use in the treatment of cancer.